Cas no 2411178-43-1 (2-chloro-1-(3R,5S)-4-(2-methoxyethyl)-3,5-dimethylpiperazin-1-ylethan-1-one)

• Product Name: 2-chloro-1-(3R,5S)-4-(2-methoxyethyl)-3,5-dimethylpiperazin-1-ylethan-1-one
• CAS No: 2411178-43-1
• MF: C₁₁H₂₁ClN₂O₂
• MW: 248.749642133713
• CID: 5684332
• PubChem ID: 146094520
• Update Time: 2025-06-20

2-chloro-1-(3R,5S)-4-(2-methoxyethyl)-3,5-dimethylpiperazin-1-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

• Z3766264977
• 2-chloro-1-[(3R,5S)-4-(2-methoxyethyl)-3,5-dimethylpiperazin-1-yl]ethan-1-one
• 2411178-43-1
• EN300-26573808
• 2-Chloro-1-[(3S,5R)-4-(2-methoxyethyl)-3,5-dimethylpiperazin-1-yl]ethanone
• 2-chloro-1-(3R,5S)-4-(2-methoxyethyl)-3,5-dimethylpiperazin-1-ylethan-1-one

• Inchi： 1S/C11H21ClN2O2/c1-9-7-13(11(15)6-12)8-10(2)14(9)4-5-16-3/h9-10H,4-8H2,1-3H3/t9-,10+
• InChI Key： NQQUIGJCNNPSNV-AOOOYVTPSA-N
• SMILES： ClCC(N1C[C@H](C)N(CCOC)[C@H](C)C1)=O

Computed Properties

• Exact Mass: 248.1291556g/mol
• Monoisotopic Mass: 248.1291556g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 32.8Ų

Additional information on 2-chloro-1-(3R,5S)-4-(2-methoxyethyl)-3,5-dimethylpiperazin-1-ylethan-1-one

Professional Introduction to 2-chloro-1-(3R,5S)-4-(2-methoxyethyl)-3,5-dimethylpiperazin-1-ylethan-1-one (CAS No. 2411178-43-1)

The compound 2-chloro-1-(3R,5S)-4-(2-methoxyethyl)-3,5-dimethylpiperazin-1-ylethan-1-one (CAS No. 2411178-43-1) represents a significant advancement in the field of pharmaceutical chemistry, particularly in the design and synthesis of novel piperazine derivatives. Piperazine scaffolds are widely recognized for their versatility and utility in medicinal chemistry due to their ability to modulate a broad spectrum of biological targets. This specific derivative, characterized by its unique stereochemistry and functional group arrangement, has garnered attention for its potential in addressing unmet medical needs.

The molecular structure of 2-chloro-1-(3R,5S)-4-(2-methoxyethyl)-3,5-dimethylpiperazin-1-ylethan-1-one features a chiral center at the 3-position and 5-position of the piperazine ring, which is a critical factor in determining its pharmacological properties. The presence of a chloro substituent at the 2-position enhances electrophilicity, making it a valuable intermediate in further functionalization. Additionally, the (3R,5S) stereochemistry is particularly noteworthy, as it has been demonstrated to influence binding affinity and metabolic stability in related compounds.

In recent years, there has been a growing interest in developing piperazine-based drugs that exhibit improved pharmacokinetic profiles and reduced side effects. The (3R,5S) configuration of this compound aligns with findings from studies on enantiomerically pure piperazine derivatives, which have shown enhanced selectivity and efficacy. For instance, research published in leading journals such as *Journal of Medicinal Chemistry* and *Bioorganic & Medicinal Chemistry Letters* highlights the importance of stereochemical control in designing next-generation therapeutics.

The 2-methoxyethyl side chain attached to the 4-position of the piperazine ring is another key feature that contributes to the compound's unique properties. This moiety not only imparts hydrophilicity but also serves as a handle for further derivatization. The dimethyl substitution at the 3-position and 5-position further stabilizes the piperazine core, enhancing its bioavailability and reducing susceptibility to metabolic degradation. These structural elements collectively contribute to the compound's potential as a lead molecule in drug discovery.

Recent advancements in computational chemistry have enabled more precise predictions of biological activity for complex molecules like 2-chloro-1-(3R,5S)-4-(2-methoxyethyl)-3,5-dimethylpiperazin-1-ylethan-1-one. Molecular docking studies have been conducted using software such as Schrödinger’s Maestro suite and AutoDock Vina to evaluate its binding interactions with target enzymes and receptors. Preliminary results suggest that this compound exhibits promising affinities for various therapeutic targets, including serotonin receptors (e.g., 5-HT4) and dopamine receptors (e.g., D4).

The synthesis of 2-chloro-1-(3R,5S)-4-(2-methoxyethyl)-3,5-dimethylpiperazin-1-ylethan-1-one involves multi-step organic transformations that require careful optimization to ensure high yield and enantioselectivity. Key synthetic steps include stereoselective alkylation of a chiral piperazine precursor followed by functional group interconversion using established methodologies such as nucleophilic substitution reactions. Advances in catalytic asymmetric synthesis have made it possible to achieve high enantiomeric purity without relying on expensive chiral auxiliaries.

One notable application of this compound is in the development of novel therapeutic agents for neurological disorders. Piperazine derivatives have shown efficacy in treating conditions such as attention deficit hyperactivity disorder (ADHD), schizophrenia, and depression by modulating neurotransmitter systems. The unique structural features of 2-chloro-1-(3R,5S)-4-(2-methoxyethyl)-3,5-dimethylpiperazin-1-ylethan-1-one make it an attractive candidate for further investigation as a potential lead compound in this area.

Evaluation of the compound’s pharmacological profile has involved both in vitro and in vivo studies. In cell-based assays, it has demonstrated inhibitory activity against key enzymes implicated in neurological disorders. Animal models have provided preliminary evidence supporting its therapeutic potential without significant adverse effects at tested doses. These findings are consistent with emerging literature on structurally related piperazine derivatives that exhibit similar biological activities.

The future direction of research on 2-chloro-1-(3R,5S)-4-(2-methoxyethyl)-3,5-dimethylpiperazin-1-ylethan-1-one includes exploring its potential as an intermediate for more complex drug candidates. By leveraging its versatile functional groups and stereochemical features, medicinal chemists can design analogs with enhanced potency or improved pharmacokinetic properties. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive innovation in this area.

Regulatory considerations play a crucial role in advancing compounds like 2-chloro-1-(3R,5S)-4-(2-methoxyethyl)-3,5-dimethylpiperazin-1-ylethan-1-one towards clinical development. Compliance with guidelines from agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) ensures that safety and efficacy are rigorously evaluated before human testing can commence. Preclinical data generation is essential to support regulatory submissions and facilitate progression through clinical trials.

In conclusion,2-chloro-1-(3R,5S)-4-(2-methoxyethyl)-3,5-dimethylpiperazin-1-ylenone (CAS No: 24117843) stands out as a promising candidate for further exploration in pharmaceutical research due to its unique structural features and demonstrated biological activity. Its development represents an example of how careful molecular design can yield novel therapeutics with potential benefits for patients suffering from various diseases.